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Compound of Interest

Compound Name: AZD2423

Cat. No.: B8103996 Get Quote

Technical Support Center: AZD2423
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with AZD2423.

The information is presented in a question-and-answer format to directly address common

issues, particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is AZD2423 and what is its mechanism of action?

AZD2423 is a potent, selective, and orally bioavailable non-competitive negative allosteric

modulator of the C-C chemokine receptor 2 (CCR2).[1][2] Its CAS Number is 1229603-37-5.[1]

[3] AZD2423 functions by inhibiting the binding of its ligand, monocyte chemoattractant protein-

1 (MCP-1 or CCL2), to CCR2. This interaction blocks downstream signaling pathways involved

in inflammation and neuropathic pain.[1]

Q2: What are the primary research applications for AZD2423?

AZD2423 has been investigated for its potential therapeutic effects in conditions where the

CCL2-CCR2 signaling axis plays a significant role. This includes preclinical and clinical studies

related to neuropathic pain and inflammatory diseases.

Q3: What are the physical and chemical properties of AZD2423?
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Property Value Reference

Molecular Formula C₂₀H₂₉ClFN₅O₂

Molecular Weight 425.93 g/mol

Appearance Off-white to light yellow solid

Troubleshooting AZD2423 Insolubility
A common challenge encountered when working with AZD2423 is its limited solubility in

aqueous solutions. The following section provides guidance on how to address these issues.

Q4: I am observing precipitation when preparing my AZD2423 solution. What can I do?

Precipitation is a clear indicator that the compound's solubility limit has been exceeded in the

current solvent system. Here is a troubleshooting workflow to address this issue:
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Precipitation Observed

Is the stock solution clear?

Stock solution has precipitated.
Re-dissolve using heat/sonication

or prepare fresh stock.

No

Precipitation in working solution.

Yes

Increase DMSO concentration in working solution (validate cell tolerance, typically <0.5%).

Use a serial dilution method instead of a single-step large dilution.

Add DMSO stock directly to final assay media containing proteins.

Briefly sonicate the final working solution.

Test a lower final concentration of AZD2423.

Solution should be clear.

Click to download full resolution via product page

Troubleshooting workflow for AZD2423 precipitation.
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Q5: What are the recommended solvents for dissolving AZD2423?

For preparing stock solutions, dimethyl sulfoxide (DMSO) is the recommended solvent. For

aqueous-based assays, it is crucial to first dissolve AZD2423 in DMSO and then dilute this

stock solution into the aqueous buffer.

Solvent Solubility Reference

DMSO 100 mg/mL (234.78 mM)

DMSO 200 mg/mL (469.56 mM)

pH 7.4 Buffer 13.2 mM

Note: It is important to use newly opened, anhydrous DMSO as its hygroscopic nature can

negatively impact the solubility of AZD2423.

Q6: My AZD2423 is not fully dissolving in DMSO. What steps can I take?

If you are having trouble dissolving AZD2423 in DMSO, you can employ the following

techniques:

Heating: Gently warm the solution to 37°C.

Sonication: Use an ultrasonic bath to aid dissolution.

Always ensure your stock solution is clear before making further dilutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM AZD2423 Stock Solution in DMSO

Weighing: Accurately weigh out 4.26 mg of AZD2423 powder.

Dissolving: Add 1 mL of high-purity, anhydrous DMSO to the AZD2423 powder.

Solubilization: If necessary, gently warm the vial to 37°C and/or place it in an ultrasonic bath

until the solution is clear and all solid has dissolved.
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Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term (months) or -80°C for long-term (up to 6 months).

Protocol 2: Preparation of an In Vivo Formulation

This protocol is intended for animal studies and aims to create a clear solution of ≥ 2.5 mg/mL

(5.87 mM).

Initial Dissolution: Prepare a concentrated stock of AZD2423 in DMSO.

Vehicle Preparation: In a sterile tube, combine the following solvents in the specified order,

ensuring the solution is mixed thoroughly after each addition:

10% DMSO (from your stock solution)

40% PEG300

5% Tween-80

45% Saline

Final Formulation: The resulting solution should be clear. If precipitation occurs, gentle

warming and sonication may be used to aid dissolution.

Signaling Pathway
AZD2423 Target: The CCL2-CCR2 Signaling Axis

AZD2423 exerts its effects by blocking the CCL2-CCR2 signaling pathway. The binding of

CCL2 to its receptor, CCR2, a G protein-coupled receptor (GPCR), initiates a cascade of

intracellular signaling events. These pathways are implicated in cell survival, proliferation,

migration, and cytokine production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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